Cas no 56918-85-5 (Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-)

• Product name: Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
• CAS No: 56918-85-5
• MF: C₁₇H₁₃N₅O
• MW: 303.31802
• CID: 347355
• PubChem ID: 13879227

Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
• 2-cyano-2-(3-hydrazinylisoindol-1-ylidene)-N-phenylacetamide
• 56918-85-5
• 2-Cyano-2-(3-hydrazinyl-1H-isoindol-1-ylidene)-N-phenylacetamide

• Inchi： InChI=1S/C17H13N5O/c18-10-14(17(23)20-11-6-2-1-3-7-11)15-12-8-4-5-9-13(12)16(21-15)22-19/h1-9H,19H2,(H,20,23)(H,21,22)/b15-14-
• InChI Key： BVPZKZRLBXAJOV-PFONDFGASA-N
• SMILES： C(/C(=C1\C2C(=CC=CC=2)C(NN)=N\1)/C(NC1C=CC=CC=1)=O)#N

Computed Properties

• Exact Mass: 303.11219
• Monoisotopic Mass: 303.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 103.3